4-Bromo-6-(trifluoromethyl)-1h-benzo[d]imidazole

• IUPAC Name: 4-bromo-6-(trifluoromethyl)-1H-benzimidazole
• InChI: InChI=1S/C8H4BrF3N2/c9-5-1-4(8(10,11)12)2-6-7(5)14-3-13-6/h1-3H,(H,13,14)
• InChI Key: HYTQERQCUFICAX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NC=N2)Br)C(F)(F)F
• Molecular Formula: C8H4BrF3N2
• DSSTOX Substance ID: DTXSID30371356
• Molecular Weight: 265.03 g/mol
• CAS RN: 175135-14-5

Description

4-Bromo-6-(trifluoromethyl)-1H-benzo[d]imidazole belongs to a class of compounds known for their diverse chemical properties and applications in various fields of chemistry. These compounds often serve as building blocks for pharmaceuticals, agrochemicals, and materials science.

Synthesis Analysis

The synthesis of benzo[d]imidazole derivatives can be achieved through various routes, including oxidative coupling and nonoxidative C-N cyclizations. For instance, benzo[4,5]imidazo[1,2-c]quinazoline-6-carbonitriles, a related compound, are prepared via a Cu(OTf)2 catalyzed hypervalent iodine mediated oxidative coupling in neat trifluoroacetic acid (TFA) or through Pd(OAc)2 or CuI mediated nonoxidative coupling (Mirallai & Koutentis, 2015).

Molecular Structure Analysis

The molecular structure of benzo[d]imidazole derivatives, such as the crystalline structure of novel benzo[4,5]imidazo[1,2-d][1,2,4]triazine derivatives, has been characterized by FT-IR, 1H NMR, 13C NMR, and single-crystal X-ray diffraction, demonstrating the triclinic crystal system and specific spatial arrangements (Li et al., 2018).

Chemical Reactions and Properties

Benzo[d]imidazole derivatives undergo various chemical reactions, including C-N coupling and cyclization processes, to form complex heterocyclic structures. These reactions are often facilitated by catalysts such as Cu(OTf)2 or Pd(OAc)2, highlighting the compounds' reactivity and potential for diverse chemical transformations (Mirallai & Koutentis, 2015).

Physical Properties Analysis

The physical properties of benzo[d]imidazole derivatives vary widely and depend on their specific structural features. These properties can include melting points, solubility in various solvents, and crystalline structures, which are crucial for their applications in different fields.

Chemical Properties Analysis

Chemically, benzo[d]imidazole derivatives exhibit a range of behaviors, including antifungal activities as demonstrated by novel benzo[4,5]imidazo[1,2-d][1,2,4]triazine derivatives. Such compounds have shown efficacy against phytopathogenic fungi, indicating their potential as agricultural fungicides (Li et al., 2018). The chemical properties also extend to interactions with biological systems, where these compounds can act as inhibitors or modulators of biological activity.

Scientific Research Applications

Trifluoromethylpyridines

• Scientific Field : Agrochemical and Pharmaceutical Industries
• Application Summary : Trifluoromethylpyridines (TFMP) and its derivatives are used in the agrochemical and pharmaceutical industries. They are used in the protection of crops from pests.
• Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval.

Imidazoles

• Scientific Field : Organic Chemistry
• Application Summary : Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications.
• Results or Outcomes : Imidazoles are being deployed in traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Trifluoromethylpyridines in Healthcare

• Scientific Field : Healthcare
• Application Summary : Trifluoromethylpyridines (TFMP) and its derivatives are used in the healthcare industry. They are used in the development of pharmaceutical and veterinary products.
• Results or Outcomes : Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

Fluoroimidazoles in Organic Chemistry

• Scientific Field : Organic Chemistry
• Application Summary : Fluoroimidazoles and their heteroannelated derivatives are used in a diverse range of applications.
• Results or Outcomes : Fluoroimidazoles are being deployed in traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Trifluoromethylpyridines in Healthcare

• Scientific Field : Healthcare
• Application Summary : Trifluoromethylpyridines (TFMP) and its derivatives are used in the healthcare industry. They are used in the development of pharmaceutical and veterinary products.
• Results or Outcomes : Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

Fluoroimidazoles in Organic Chemistry

• Scientific Field : Organic Chemistry
• Application Summary : Fluoroimidazoles and their heteroannelated derivatives are used in a diverse range of applications.
• Results or Outcomes : Fluoroimidazoles are being deployed in traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications, functional materials, and catalysis.

Safety And Hazards

This compound is considered hazardous and has been associated with various hazard statements including H302+H312+H332-H315-H319-H335. Precautionary measures such as avoiding dust formation, avoiding breathing mist, gas or vapors, and using personal protective equipment are recommended.

Future Directions

Imidazole and its derivatives have been widely researched and applied by pharmaceutical companies for drug discovery due to their broad range of significant pharmacological or biological activities. Therefore, it is expected that many novel applications of imidazole derivatives, including “4-Bromo-6-(trifluoromethyl)-1h-benzo[d]imidazole”, will be discovered in the future.